1-[4-(Isopropylamino-methyl)-piperidin-1-yl]-ethanone

• IUPAC Name: 1-[4-[(propan-2-ylamino)methyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C11H22N2O/c1-9(2)12-8-11-4-6-13(7-5-11)10(3)14/h9,11-12H,4-8H2,1-3H3
• InChI Key: TTYBVMKQNQJIJE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCC1CCN(CC1)C(=O)C
• Molecular Formula: C11H22N2O
• DSSTOX Substance ID: DTXSID001183346
• Molecular Weight: 198.31 g/mol
• CAS RN: 1353979-33-5

Description

1-[4-(Isopropylamino-methyl)-piperidin-1-yl]-ethanone, commonly known as IPMP, is a chemical compound that belongs to the class of piperidines. IPMP has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

IPMP exerts its effects by inhibiting the reuptake of dopamine, norepinephrine, and serotonin, which are neurotransmitters that play a crucial role in various physiological processes. IPMP binds to the transporters responsible for the reuptake of these neurotransmitters, leading to their accumulation in the synaptic cleft. This results in increased neuronal activity and enhanced neurotransmitter signaling.
Biochemical and Physiological Effects:
IPMP has been shown to have various biochemical and physiological effects. IPMP has been shown to enhance the release of dopamine, norepinephrine, and serotonin, leading to increased neuronal activity. IPMP has also been shown to increase the levels of cyclic AMP (cAMP) and calcium ions in neuronal cells, which are important second messengers involved in various cellular processes.

Advantages and Limitations for Lab Experiments

IPMP has several advantages for lab experiments. IPMP is a potent inhibitor of the reuptake of dopamine, norepinephrine, and serotonin, which makes it a useful tool for studying the role of these neurotransmitters in various physiological processes. IPMP has also been shown to have a high affinity for the transporters responsible for the reuptake of these neurotransmitters, making it a potent inhibitor.
However, there are also limitations to the use of IPMP in lab experiments. IPMP has been shown to have a short half-life, which means that its effects may not be long-lasting. In addition, IPMP has been shown to have a narrow therapeutic window, which means that it can be toxic at high doses.

Future Directions

There are several future directions for the study of IPMP. One area of research is the development of more potent and selective inhibitors of the reuptake of dopamine, norepinephrine, and serotonin. Another area of research is the study of the effects of IPMP on other neurotransmitter systems, such as glutamate and GABA. Additionally, the potential therapeutic applications of IPMP in the treatment of various neurological disorders, such as depression and ADHD, warrant further investigation.
Conclusion:
In conclusion, IPMP is a chemical compound that has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. IPMP is a potent inhibitor of the reuptake of dopamine, norepinephrine, and serotonin, which are neurotransmitters that play a crucial role in various physiological processes. IPMP has several advantages for lab experiments, but also has limitations. There are several future directions for the study of IPMP, which warrant further investigation.

Scientific Research Applications

IPMP has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. IPMP is a potent inhibitor of the reuptake of dopamine, norepinephrine, and serotonin, which are neurotransmitters that play a crucial role in various physiological processes. IPMP has been shown to enhance the release of these neurotransmitters, leading to increased neuronal activity.